2-Aminobenzimidazole
2-Aminobenzimidazole
2-aminobenzimidazole is a member of the class of benzimidazoles that is benzimidazole in which the hydrogen at position 2 is replaced by an amino group. It has a role as a marine xenobiotic metabolite.
Plates (in water); white powder. (NTP, 1992)
Plates (in water); white powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
934-32-7
VCID:
VC0160234
InChI:
InChI=1S/C7H7N3/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H3,8,9,10)
SMILES:
C1=CC=C2C(=C1)NC(=N2)N
Molecular Formula:
C7H7N3
Molecular Weight:
133.15 g/mol
2-Aminobenzimidazole
CAS No.: 934-32-7
Reference Standards
VCID: VC0160234
Molecular Formula: C7H7N3
Molecular Weight: 133.15 g/mol
CAS No. | 934-32-7 |
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Product Name | 2-Aminobenzimidazole |
Molecular Formula | C7H7N3 |
Molecular Weight | 133.15 g/mol |
IUPAC Name | 1H-benzimidazol-2-amine |
Standard InChI | InChI=1S/C7H7N3/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H3,8,9,10) |
Standard InChIKey | JWYUFVNJZUSCSM-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)NC(=N2)N |
Canonical SMILES | C1=CC=C2C(=C1)NC(=N2)N |
Appearance | Powder |
Melting Point | 435 °F (NTP, 1992) 230.0 °C |
Physical Description | Plates (in water); white powder. (NTP, 1992) |
Description | 2-aminobenzimidazole is a member of the class of benzimidazoles that is benzimidazole in which the hydrogen at position 2 is replaced by an amino group. It has a role as a marine xenobiotic metabolite. Plates (in water); white powder. (NTP, 1992) |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) >20 [ug/mL] |
Synonyms | 2-aminobenzimidazole 2-aminobenzimidazole hydrochloride 2-aminobenzimidazole monobenzoate 2-aminobenzimidazole monohydrochloride 2-aminobenzimidazole monoperchlorate 2-aminobenzimidazole monosulfate 2-aminobenzimidazole sulfate 2-aminobenzimidazole sulfate (2:1) 2-aminobenzimidazole tartrate(2:1), (L)-(+)-isomer 2-aminobenzimidazole, conjugate monoacid |
PubChem Compound | 13624 |
Last Modified | Nov 11 2021 |
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